C.I. Acid Blue 172

• CAS No.: 12234-63-8
• Molecular Formula: Cl4W
• Synonyms: C.I. Acid Blue 172

Description

C.I. Acid Blue 172 is a synthetic acid dye of interest in various industrial and scientific research applications. As an acid dye, its mechanism of action typically involves electrostatic interactions and hydrogen bonding with protonated functional groups on polyamide substrates like nylon, making it a valuable model compound for studying dyeing kinetics and adsorption processes . In a research context, this compound is used in environmental science studies to develop and test novel wastewater treatment methods. Researchers utilize it to evaluate the efficacy of new adsorbent materials, such as cationized starch-based polymers or other ion-exchange resins, for the removal of colored pollutants from aqueous solutions . Its well-defined structure allows for precise monitoring of decolorization and degradation. This compound is strictly For Research Use Only (RUO). It is not intended for diagnostic, therapeutic, or any personal use. Handle with appropriate safety precautions in a controlled laboratory setting.

Synthetic Pathways and Molecular Architectures

General Synthetic Methodologies for Acid Azo and Triazine Dyes

Acid azo and triazine dyes represent a large and commercially important class of colorants. Their synthesis relies on a toolkit of organic reactions that allow for the construction of large, conjugated molecular systems responsible for their color. Azo dyes, characterized by the presence of one or more azo groups (-N=N-), are synthesized through diazotization and coupling reactions. nih.govstainsfile.com Triazine-based dyes incorporate a triazine ring, a six-membered heterocycle with three nitrogen atoms, which often serves as a reactive handle to bind the dye to a substrate. nih.gov

Condensation reactions are fundamental to the synthesis of many acid dyes, wherein two molecules combine to form a larger molecule, typically with the elimination of a small molecule like water, ammonia, or ethanol. wikipedia.org In the context of acid dye synthesis, particularly for anthraquinone-based dyes, condensation is a key step. For instance, the Ullmann condensation is employed to react a halogenated anthraquinone (B42736) derivative, such as bromamine acid, with an amine. orientjchem.orggoogle.com This reaction is often catalyzed by a copper salt and is crucial for building the core structure of many blue and green acid dyes. orientjchem.org The process involves the formation of a new carbon-nitrogen bond, extending the chromophoric system of the dye molecule. google.com

These reactions are versatile and can be carried out under acidic or basic conditions, sometimes requiring a catalyst to proceed efficiently. wikipedia.org The resulting larger molecules can be further modified to enhance properties like solubility and fiber affinity.

Table 1: Key Condensation Reactions in Dye Synthesis

Reaction Type	Reactants	Product Type	Small Molecule Eliminated
Ullmann Condensation	Halogenated Anthraquinone, Aromatic Amine	Aminoanthraquinone Derivative	Water, etc.
Amide Formation	Carboxylic Acid, Amine	Polyamide Dye Structure	Water
Esterification	Carboxylic Acid, Alcohol	Polyester Dye Structure	Water

Alkylation and nitration are crucial electrophilic aromatic substitution reactions often used to prepare the intermediates required for dye synthesis. masterorganicchemistry.comyoutube.com

Nitration involves introducing a nitro group (-NO₂) onto an aromatic ring using a mixture of nitric acid and sulfuric acid. masterorganicchemistry.comquora.com This process is a common first step in synthesizing aromatic amines. wpmucdn.com The nitro group is a strong electron-withdrawing group, but its primary utility in dye synthesis is its subsequent reduction to an amino group (-NH₂). quora.com These aromatic amines are the essential precursors for diazotization, the process that forms the diazonium salts necessary for creating the azo linkage (-N=N-) that is the chromophore in azo dyes. quora.comwpmucdn.com

Alkylation , such as the Friedel-Crafts alkylation, involves adding an alkyl group to an aromatic molecule. youtube.com In dye chemistry, alkylation is used to modify the properties of dye molecules. For example, alkyl groups can be introduced onto amino groups in aromatic compounds (N-alkylation) to create secondary or tertiary amines. These substituted amines can then be used as coupling components, and the presence of the alkyl groups can influence the final color (shade), solubility, and lightfastness of the dye.

Manufacturing Routes for Reactive Blue 172

The specific manufacturing process for C.I. Reactive Blue 172, an anthraquinone-type dye, involves a multi-step synthesis. While precise proprietary details may vary, the general pathway can be inferred from patents and chemical literature concerning similar reactive dyes. The synthesis typically starts with a substituted anthraquinone core.

A common precursor for blue anthraquinone dyes is 1-amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid, also known as bromamine acid. google.comworlddyevariety.com The manufacturing process generally follows these key steps:

Condensation: The synthesis begins with the condensation of bromamine acid with an aromatic diamine. This step builds the main chromophoric structure of the dye. worlddyevariety.com

Diazotization and Coupling: In some complex dye syntheses, amino groups present on the molecule after the initial condensation can be diazotized and then coupled with another aromatic compound to form an azo linkage, although this is more characteristic of azo dyes. For many reactive anthraquinone dyes, the focus is on attaching the reactive group. google.com

Introduction of the Reactive Group: A crucial step is the attachment of a reactive moiety, which allows the dye to form a covalent bond with the fiber (e.g., cotton). This is often a triazine derivative, such as cyanuric chloride, or a vinyl sulfone group. The reactive group is typically attached via reaction with an amino group on the dye's chromophore.

Purification and Isolation: The final product is salted out, filtered, and dried to yield the finished dye powder. google.com The pH and temperature at each stage, from coupling to the final reaction, are carefully controlled to ensure high yield and purity. google.comgoogle.com

Structural Elucidation Challenges in Complex Dye Molecules

Determining the precise molecular structure of complex dyes like C.I. Acid Blue 172 presents significant analytical challenges. These molecules are large, often exist as mixtures of isomers, and may contain impurities from the synthesis process. mdpi.com

The complexity of their three-dimensional structure and intermolecular interactions, such as dye-dye aggregation, further complicates analysis. nih.gov A combination of advanced analytical techniques is typically required to confirm the identity and purity of a dye.

Table 2: Techniques for Structural Elucidation of Dyes

Technique	Information Provided	Challenges and Limitations
Mass Spectrometry (MS)	Provides the molecular weight of the compound and fragmentation patterns that help identify structural components. intertek.com	Complex fragmentation can be difficult to interpret; ionization of large, polar molecules can be challenging.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Gives detailed information about the connectivity of atoms (e.g., ¹H and ¹³C NMR) and the 3D structure. intertek.comresearchgate.net	Low solubility of some dyes can be problematic; complex spectra from large molecules require advanced techniques to resolve.
Infrared (IR) and UV-Visible Spectroscopy	IR identifies functional groups present in the molecule. UV-Vis provides information about the electronic transitions and the chromophore system. nih.gov	Provides general structural information rather than precise connectivity; spectra can be broad and lack detail for complex molecules.
Elemental Analysis	Determines the percentage composition of elements (C, H, N, S, etc.) in the molecule, which helps confirm the molecular formula. intertek.com	Requires a highly pure sample; does not provide information on the arrangement of atoms.
X-ray Crystallography	Can provide the definitive 3D structure of a molecule. researchgate.net	Growing a suitable single crystal of a complex dye molecule is often extremely difficult or impossible.

The combination of data from these multiple techniques is often necessary to build a comprehensive picture of the dye's structure and to characterize any related impurities. intertek.com

Industrial and Specialized Applications Beyond Human Bio Interaction

Textile Industry Applications

The textile industry is the primary consumer of C.I. Acid Blue 172 and other acid dyes. Their ability to form strong ionic bonds with protein and polyamide fibers results in vibrant, long-lasting colors.

Acid dyes are extensively used for the dyeing of both fabrics and yarns. The process typically involves immersing the textile material in an aqueous dyebath that is maintained at a neutral to acidic pH. dacollege.org The acidity allows for the protonation of amine groups in the fibers, creating positively charged sites that attract the anionic dye molecules. textilelearner.net This ionic interaction is a key factor in the dye's attachment to the fiber. dacollege.org The temperature of the dye bath is gradually raised to just below boiling to facilitate the diffusion and fixation of the dye within the fiber structure. gsdye.com Additives such as Glauber's salt may be used to promote level dyeing. iosrjournals.org

This compound is particularly effective on fibers that possess cationic sites, such as protein fibers and synthetic polyamides.

Silk and Wool: These natural protein fibers have amine groups in their molecular structure, making them ideal substrates for acid dyes. dacollege.orgiosrjournals.org The dyeing process for silk is typically carried out at temperatures just below a simmer, while wool can be dyed at temperatures closer to boiling. gsdye.com

Nylon: As a synthetic polyamide, nylon also contains amide groups that provide sites for ionic bonding with acid dyes, making it highly suitable for coloration with this dye class. textilelearner.netiosrjournals.org

Blended Fabrics: In blended fabrics, the application of acid dyes will primarily color the wool, silk, or nylon components. Cellulosic fibers like cotton will not be effectively dyed by acid dyes due to the lack of affinity. textilelearner.net

Fiber Type	Suitability for Acid Dyes	Typical Dyeing Temperature	Key Fiber Group Interaction
Silk	Excellent	185°F (Just below simmer) gsdye.com	Amine (-NH2) groups dacollege.org
Wool	Excellent	~200°F (Near boiling) gsdye.com	Amine (-NH2) groups iosrjournals.org
Nylon	Excellent	160°F - 205°F	Amide (-CONH-) groups textilelearner.net
Cotton	Poor	N/A	Lacks affinity textilelearner.net

Beyond immersion dyeing, this compound can be applied through various printing techniques to create patterns on textiles.

Direct Printing: In this method, a print paste containing the acid dye, a thickener (like guar (B607891) gum), and other chemicals such as urea (B33335) is applied directly to specific areas of the fabric. colour.network After application, the fabric is typically steamed to fix the dye.

Discharge Printing: This technique involves first dyeing the fabric with a dischargeable dye. 182.160.97 A printing paste containing a reducing agent (such as sodium formaldehyde (B43269) sulphoxylate or thiourea (B124793) dioxide) is then printed onto the fabric. colour.network182.160.97 During steaming, the reducing agent destroys the background color in the printed areas, creating a white pattern. 182.160.97 To create a colored discharge, a discharge-resistant dye, like certain illuminating acid dyes, is included in the discharge paste. 182.160.97georgeweil.com This replaces the bleached-out color with a new one. georgeweil.com This method works well on natural fibers like silk and wool, as well as on nylon. colour.network

Printing Technology	Process Description	Key Chemicals	Suitable Fibers
Direct Printing	Dye paste is applied directly to the fabric to create a pattern.	Acid Dye, Thickener, Urea colour.network	Silk, Wool, Nylon
Discharge Printing	A chemical paste is printed to remove a background color. A new color can be added.	Reducing Agents (e.g., Formosul, Thiourea Dioxide), Illuminating Dyes 182.160.97georgeweil.com	Silk, Wool, Nylon, Viscose colour.network

In response to environmental concerns over water consumption and wastewater discharge in the textile industry, several sustainable dyeing technologies have been developed. textilelearner.net These methods aim to reduce the ecological footprint of dyeing processes.

Supercritical CO2 Dyeing: This waterless technology uses carbon dioxide in a supercritical state as the dyeing medium. apparelviews.comoncatex.com It eliminates wastewater and reduces energy consumption, as drying is not required after dyeing. textilelearner.netoncatex.com The CO2 can be recycled with a high degree of efficiency. apparelviews.com

Electrochemical Dyeing: This method replaces chemical reducing agents used in processes like vat dyeing with electrons, creating a wastewater-free process. textilelearner.net

Biological and Bio-based Dyeing: Innovations include using genetically engineered microbes to produce and fix dyes directly onto fabric, which can reduce water use by up to ten times and eliminate the need for harsh chemicals. apparelviews.comsustainablemanufacturingexpo.com Another approach involves creating powder dyes from recycled textile waste. sustainablemanufacturingexpo.com

Sustainable Method	Principle	Key Advantages
Supercritical CO2 Dyeing	Uses supercritical carbon dioxide as a solvent instead of water. apparelviews.com	Waterless process, no wastewater, reduced energy consumption, recyclable CO2. textilelearner.netoncatex.com
Electrochemical Dyeing	Replaces chemical reducing agents with electrons from an electrical source. textilelearner.net	Reduces chemical usage, potential for a wastewater-free process. textilelearner.net
Biological Dyeing	Utilizes microorganisms to produce and apply colorants to textiles. sustainablemanufacturingexpo.com	Significant reduction in water and chemical use. apparelviews.comsustainablemanufacturingexpo.com

Paper Industry Applications

Acid dyes, including compounds structurally similar to this compound, are utilized in the paper industry for coloring various paper products. dayglo.in They are valued for their bright colors and good water solubility, which allows for even application in the pulp slurry or as a surface coating. hztya.com These dyes can be used for coloring art paper, packaging paper, and other specialty papers where specific color tones are required. hztya.comresearchgate.net The application process involves adding the dissolved dye to the paper pulp, where it adsorbs onto the cellulose (B213188) fibers, or applying it to the surface of the finished paper. hztya.com

Plastics and Polymers Coloration

The coloration of plastics and polymers is another application for certain classes of dyes, including acid dyes for specific polymer types. pylamdyes.com While solvent dyes are more common for a wide range of plastics, water-soluble dyes like acid dyes can be used for surface staining or for coloring polymers that have an affinity for them, such as nylon (polyamide). pylamdyes.com The dye can be incorporated into the polymer melt or used in a subsequent dyeing process for plastic filaments or sheets. pylamdyes.com

Polymer Type	Suitability for Acid Dyes
Nylon / Polyamide	Good pylamdyes.com
Polyester Resins	Limited (Disperse dyes more common)
Acrylic	Limited (Basic dyes more common)
PVC, Polycarbonate, ABS	Poor (Solvent dyes more common) pylamdyes.com

Inks, Oils, and Paints Formulation

The use of this compound in the broader categories of inks, oils, and general paints is not well-documented in scientific and technical literature. However, its application has been specifically identified in the formulation of wood stains. In this context, it is used to impart a blue hue to wood products, enhancing their aesthetic appeal.

One technical data sheet specifies a product, "TW 600," as a mixture of C.I. Acid Black 194 and this compound, formulated for use in wood coatings. lookchem.com This indicates its utility as a component in blended colorant systems for wood finishing. Another supplier also lists a product likely corresponding to this compound for application in wood stains. google.com The formulation for such wood stains typically involves dissolving the dye in a suitable solvent system that allows for even application and penetration into the wood fibers.

Table 1: Application Data for this compound in Wood Stains

Feature	Description
Product Name	TW 600 (as a component)
Application	Wood Stains / Coatings
Function	Provides blue coloration

| Formulation Note | Used in combination with other dyes (e.g., C.I. Acid Black 194) |

Other Niche Industrial Colorant Uses

Beyond wood staining, a notable niche application for this compound is in the dyeing of leather. A German patent from 1976 describes a method for dyeing tanned leather using this compound. fsw.cc The process involves treating the leather with the dye in an aqueous solution, followed by the addition of an acid, such as formic acid, to fix the dye to the leather substrate. This application highlights the dye's effectiveness in coloring protein-based materials like leather, a characteristic typical of acid dyes. primachemicals.com

The dyeing process for leather generally involves the penetration of the dye into the leather fibers, resulting in a durable and uniform coloration. The specific process parameters, such as dye concentration and treatment time, are adjusted to achieve the desired shade and fastness properties.

Table 2: Niche Industrial Applications of this compound

Industry	Application	Process Description
Leather Manufacturing	Leather Dyeing	Application of an aqueous dye solution to tanned leather, followed by acid fixation to achieve coloration. fsw.cc

Environmental Dynamics and Remediation Strategies for Dye Contaminated Effluents

Adsorption Processes for Dye Removal

Adsorption is a widely used, efficient, and cost-effective method for removing dyes from aqueous solutions. nih.gov The process involves the accumulation of dye molecules (adsorbate) onto the surface of a solid material (adsorbent). The effectiveness of this method is contingent on various factors, including the properties of the adsorbent and the operational conditions.

A variety of materials have been investigated for the removal of acid dyes. One effective adsorbent is uncalcined hydroxyapatite (B223615) nanopowder, which has been studied for the removal of C.I. Acid Black 172. researchgate.net Characterization of this material, prepared by a wet coprecipitation method, revealed a high specific surface area of 325 m²/g and crystal sizes smaller than 70 nm. researchgate.net Such properties are crucial as a larger surface area provides more active sites for dye molecules to bind, enhancing the adsorbent's capacity.

Other materials, such as bentonite clay, have also been employed for the removal of acid dyes. nih.govresearchgate.net The modification of these materials, for instance, through acid activation, can further improve their adsorption capabilities by altering their surface chemistry and porosity. nih.gov Characterization techniques like Fourier-transform infrared spectroscopy (FTIR) are used to identify the functional groups on the adsorbent's surface that are involved in the binding of dye molecules. nih.gov

Understanding the rate of adsorption is essential for designing efficient treatment systems. Adsorption kinetics are often analyzed using models such as the pseudo-first-order and pseudo-second-order models. sid.ir

The pseudo-first-order model assumes that the rate of adsorption is proportional to the number of available active sites on the adsorbent. nih.gov However, in many cases, the theoretical adsorption capacity (q_e) calculated from this model deviates significantly from experimental values, suggesting it may not fully describe the adsorption mechanism. sid.ir

The pseudo-second-order model is frequently found to be more applicable, especially for the adsorption of dyes. nih.govresearchgate.net This model assumes that the rate-limiting step is chemisorption, involving valence forces through the sharing or exchange of electrons between the adsorbent and adsorbate. nih.gov For the adsorption of Acid Black 172 onto uncalcined hydroxyapatite, the process was best described by the pseudo-second-order kinetic model. researchgate.net This indicates that the adsorption mechanism is likely controlled by chemisorption. researchgate.net The strong correlation coefficients (R²) and the close agreement between experimental and calculated q_e values confirm the suitability of this model for many dye-adsorbent systems. sid.irnih.gov

Table 1: Comparison of Kinetic Models for Adsorption of C.I. Acid Black 172 onto Hydroxyapatite

Kinetic Model	Key Assumptions	Applicability to Acid Black 172	Correlation Coefficient (R²)
Pseudo-First Order	Adsorption rate is proportional to the number of unoccupied sites.	Less applicable; calculated q_e values often deviate from experimental data.	Lower than Pseudo-Second Order
Pseudo-Second Order	The rate-limiting step is chemisorption involving electron exchange/sharing.	Best described the adsorption kinetics. researchgate.net	High (indicating a good fit)

Adsorption isotherms describe how the dye molecules distribute between the liquid phase and the solid adsorbent surface at equilibrium. The Langmuir and Freundlich models are commonly used to analyze this relationship.

The Langmuir isotherm model assumes that adsorption occurs at specific homogeneous sites on the adsorbent surface, forming a monolayer. researchgate.net This model is often used to calculate the maximum adsorption capacity (q_m). For the adsorption of Acid Black 172 on hydroxyapatite, the Langmuir model provided the best fit for the experimental data, with a calculated maximum adsorption capacity of 312.5 mg/g. researchgate.net

The Freundlich isotherm model is an empirical model that describes adsorption on heterogeneous surfaces and is not restricted to the formation of a monolayer. researchgate.net While the Freundlich model can also fit experimental data well in some cases, the Langmuir model's superior fit for Acid Black 172 suggests that the adsorption primarily occurs as a monolayer on a uniform surface. researchgate.netnih.gov

Table 2: Adsorption Isotherm Parameters for C.I. Acid Black 172 on Hydroxyapatite

Isotherm Model	Description	Maximum Adsorption Capacity (q_m)	Key Finding
Langmuir	Assumes monolayer adsorption on a homogeneous surface.	312.5 mg/g researchgate.net	Best represented the equilibrium data for Acid Black 172. researchgate.net
Freundlich	Empirical model for adsorption on heterogeneous surfaces.	Not specified as the best fit.	Less representative than the Langmuir model in this case.

Several operational parameters significantly influence the efficiency of dye removal.

pH : The pH of the solution is a critical factor, as it affects the surface charge of the adsorbent and the ionization of the dye molecules. brieflands.comjmaterenvironsci.com For the adsorption of anionic dyes like Acid Black 172 onto hydroxyapatite, acidic conditions are generally more favorable. The maximum adsorption of Acid Black 172 was achieved at a pH of 3, with a removal efficiency of 95.78%. researchgate.net At low pH, the adsorbent surface becomes more positively charged, enhancing the electrostatic attraction with the anionic dye molecules. researchgate.netresearchgate.net

Initial Dye Concentration : The initial concentration of the dye provides the driving force for mass transfer between the aqueous and solid phases. sid.ir Generally, the actual amount of dye adsorbed per unit mass of adsorbent increases with the initial dye concentration until the active sites on the adsorbent become saturated. ekb.eg

Temperature : The effect of temperature indicates whether the adsorption process is exothermic or endothermic. For Acid Black 172 adsorption on hydroxyapatite, the optimal temperature was found to be 20°C. researchgate.net In other systems, an increase in temperature can sometimes enhance adsorption by increasing the mobility of dye ions.

Adsorbent Dose : The amount of adsorbent used affects the percentage of dye removed. Increasing the adsorbent dose typically increases the removal efficiency due to the greater availability of surface area and active sites. mdpi.com For Acid Black 172, an optimal adsorbent dosage of 2 g/L was identified. researchgate.net

The ability to regenerate and reuse an adsorbent is crucial for the economic viability and sustainability of the adsorption process. Desorption is typically achieved by altering the conditions, such as pH, to weaken the bond between the dye and the adsorbent surface, allowing the dye to be washed off. For instance, basic dyes adsorbed onto materials can often be desorbed using an acidic solution. While specific studies on the regenerability of adsorbents for C.I. Acid Blue 172 were not found, this remains a key area of research in wastewater treatment to minimize waste and reduce operational costs.

Biodegradation and Bioremediation Approaches

Biodegradation utilizes microorganisms like bacteria and fungi to break down complex dye molecules into simpler, less toxic compounds. ijcmas.com This eco-friendly approach is a promising alternative to conventional chemical and physical treatment methods.

Studies on the closely related C.I. Reactive Blue 172 (RB 172) have demonstrated significant potential for bioremediation. The bacterial strain Providencia rettgeri HSL1 was found to completely decolorize 50 mg/L of RB 172 within 20 hours under microaerophilic conditions. researchgate.net Similarly, Shewanella haliotis DW01, isolated from lake sediment, achieved 93% decolorization of 50 ppm RB 172 within 12 hours. ijsr.in

The degradation process is enzymatic. In the case of P. rettgeri, there was a notable induction in the activities of azoreductase and NADH-DCIP reductase, which are responsible for the reductive cleavage of the dye's azo bonds (–N=N–). researchgate.net This cleavage is the critical first step in the breakdown of azo dyes. The complete mineralization of the dye is confirmed by a significant reduction in Chemical Oxygen Demand (COD) and Total Organic Carbon (TOC). researchgate.net

Analysis of the degradation byproducts through techniques like HPLC, FTIR, and GC-MS has helped to elucidate the metabolic pathway. For RB 172 degraded by P. rettgeri HSL1, intermediate metabolites such as 4-(ethenylsulfonyl) aniline (B41778) and 1-amino-1-(4-aminophenyl) propan-2-one were identified. researchgate.netresearchgate.net Crucially, toxicity tests on the degraded metabolites showed them to be significantly less toxic than the parent dye, confirming the detoxification potential of this bioremediation approach. researchgate.net

Microbial Decolorization and Degradation Mechanisms

The primary mechanism for the microbial decolorization of this compound, a diazo azo dye, involves the reductive cleavage of the azo bonds (–N=N–). This process is typically initiated under microaerophilic or anaerobic conditions. Microorganisms utilize the dye as a terminal electron acceptor in the absence of oxygen, transferring electrons from reduced electron carriers like NADH to the azo linkages. This enzymatic reaction breaks the chromophoric azo group, resulting in the loss of color and the formation of intermediate, often colorless, aromatic amines. Following the initial decolorization, these aromatic amines can be further mineralized, often under aerobic conditions, into less complex and non-toxic compounds such as carbon dioxide, water, and inorganic salts. The complete degradation involves the opening of the aromatic rings, a process that requires different sets of enzymes, typically oxygenases.

Identification of Degrading Bacterial and Fungal Strains

A variety of microorganisms have been identified for their capability to decolorize and degrade this compound (also known as Reactive Blue 172). These microbes are often isolated from dye-contaminated industrial sites, indicating their natural adaptation to such environments.

Bacterial Strains:

Providencia rettgeri : Strain HSL1 has been shown to completely decolorize 50 mg/L of Reactive Blue 172 within 20 hours under microaerophilic conditions. This process also led to a significant reduction in Chemical Oxygen Demand (COD) by 85% and Total Organic Carbon (TOC) by 52%, indicating substantial mineralization researchgate.net.

Pseudomonas aeruginosa : The strain NBAR12, isolated from dye-contaminated soil, effectively decolorizes Reactive Blue 172 with efficiencies ranging from 80% to 95%. The genus Pseudomonas is noted for its versatility in degrading azo compounds due to its ability to produce azoreductases that function under both microaerophilic and aerobic conditions.

Exiguobacterium sp. : An isolate designated as RD3, obtained from dyestuff-contaminated soil, achieved 91.2% decolorization of Navy Blue HE2R (Reactive Blue 172) at a concentration of 50 mg/L within 48 hours under static conditions researchgate.net.

Proteus vulgaris : While Proteus vulgaris is known for its dye-degrading capabilities, specific studies detailing its efficacy against this compound were not prominent in the reviewed literature.

Fungal Strains:

Aspergillus niger : This fungal species is widely recognized for its ability to degrade various azo dyes. Studies have shown its potential in treating textile effluents containing a mix of dyes, including those with structures similar to Acid Blue 172.

Trichoderma harzianum : Fungi from the Trichoderma genus are known to secrete extracellular enzymes that can degrade complex organic pollutants. While specific data on this compound is limited, T. harzianum has been documented to degrade other recalcitrant dyes.

Table 1: Microbial Strains Capable of Degrading this compound

Strain Name	Type	Decolorization Efficiency	Conditions	Reference
Providencia rettgeri HSL1	Bacterium	100% (at 50 mg/L)	20 hours, microaerophilic	researchgate.net
Pseudomonas aeruginosa NBAR12	Bacterium	80-95%	Optimized pH and temperature
Exiguobacterium sp. RD3	Bacterium	91.2% (at 50 mg/L)	48 hours, static	researchgate.net

Enzymatic Pathways in Biodegradation

The biodegradation of this compound is mediated by several key oxidoreductive enzymes that catalyze the breakdown of the dye molecule.

Azoreductase : This is the principal enzyme responsible for the initial decolorization step. It catalyzes the reductive cleavage of the azo bond. Studies on Providencia rettgeri HSL1 showed a 159% induction in azoreductase activity during the decolorization of Reactive Blue 172, providing strong evidence for its central role researchgate.net. Similarly, the degradation of Navy Blue HE2R by Exiguobacterium sp. RD3 was linked to a significant increase in azoreductase activity researchgate.net. These enzymes are typically NADH-dependent and facilitate the transfer of electrons to the azo linkage researchgate.netnih.gov.

Quinone Oxidoreductase : Transcriptomic analysis of other bacteria degrading similar azo dyes, like Acid Blue 113, has revealed the significant upregulation of NADH quinone oxidoreductase. This enzyme is believed to be involved in the catalytic cleavage of the azo bonds, highlighting its potential role in the degradation of this compound as well nih.govmdpi.com.

Laccase and Peroxidases : In some microorganisms, particularly fungi and certain bacteria like Exiguobacterium sp. RD3, oxidative enzymes such as laccase and lignin peroxidase play a role in the degradation process researchgate.net. These enzymes are less specific and can act on a wide range of aromatic compounds, often contributing to the breakdown of the aromatic amines formed after the initial azo bond cleavage.

Metabolite Identification and Proposed Degradation Pathways

The biodegradation of this compound proceeds through the formation of several intermediate metabolites. Analytical techniques such as High-Performance Liquid Chromatography (HPLC), Fourier-Transform Infrared Spectroscopy (FTIR), and Gas Chromatography-Mass Spectrometry (GC-MS) have been employed to identify these compounds and elucidate the degradation pathway.

For the degradation of Reactive Blue 172 by Providencia rettgeri strain HSL1 , the proposed metabolic pathway involves the initial reductive cleavage of the azo bond. This results in the formation of two primary intermediate metabolites:

4-(ethenylsulfonyl) aniline

1-amino-1-(4-aminophenyl) propan-2-one researchgate.net

The identification of these metabolites confirms the breakdown of the parent dye molecule into smaller aromatic amines researchgate.net. Further analysis of the degradation of a similar diazo dye, Acid Blue 113, by other bacterial strains has shown the formation of metabolites like sodium-4-aminobenzene sulfonate and sodium-4-amino, 1-naphthyl benzene sulfonate, which are subsequently mineralized mdpi.com. The degradation of Navy Blue HE2R by Exiguobacterium sp. RD3 was also confirmed through GC-MS analysis, which helped in proposing a possible biodegradation pathway for this diazo reactive dye researchgate.net.

Optimization of Biodegradation Parameters

The efficiency of microbial degradation of this compound is significantly influenced by various physicochemical parameters. Optimizing these factors is crucial for enhancing the rate and extent of decolorization.

Temperature : Most microbial degradation processes for this dye are optimal at mesophilic temperatures. For instance, Pseudomonas aeruginosa NBAR12 showed maximum decolorization at 40°C. Exiguobacterium sp. RD3 exhibited its highest decolorization activity at 30°C researchgate.net.

pH : A neutral or slightly alkaline pH is generally favorable for the bacterial degradation of this compound. The optimal pH for both P. aeruginosa NBAR12 and Exiguobacterium sp. RD3 was found to be 7.0 researchgate.net.

Carbon and Nitrogen Sources : The presence of co-substrates often enhances biodegradation. For P. aeruginosa NBAR12, the maximum rate of decolorization was observed when the medium was supplemented with glucose (2 g/L) and yeast extract (2.5 g/L). These sources provide the necessary energy and reducing equivalents (like NADH) to drive the enzymatic reduction of the azo dye.

Table 2: Optimal Parameters for Biodegradation of this compound

Parameter	Pseudomonas aeruginosa NBAR12	Exiguobacterium sp. RD3
Temperature	40°C	30°C
pH	7.0	7.0
Carbon Source	Glucose (2 g/L)	-
Nitrogen Source	Yeast Extract (2.5 g/L)	-

Bioreactor Design and Immobilized Cell Technologies

For large-scale industrial applications, bioreactors utilizing immobilized microbial cells offer significant advantages over free-cell systems for treating dye-contaminated effluents. Immobilization enhances the stability and reusability of the microbial catalysts and protects them from harsh industrial wastewater conditions.

Bioreactor Configurations:

Upflow Column Bioreactors : These reactors are effective for continuous treatment processes. In one study, a polyurethane foam (PUF) immobilized microbial consortium was used in an upflow column bioreactor for the mineralization of Congo Red dye and real textile effluent mdpi.com. This design allows for high cell density and efficient contact between the microorganisms and the effluent. Such a system could be adapted for this compound, with optimal hydraulic retention times (HRT) determined to maximize removal efficiency mdpi.com.

Immobilization Matrices:

Calcium Alginate : This is a commonly used, gentle, and effective matrix for entrapping microbial cells. Studies on other reactive azo dyes have shown that immobilization in calcium alginate can lead to faster and more efficient degradation compared to free cells nih.gov. For example, immobilized Lysinibacillus sp. KPB6 degraded 98.2% of Reactive Blue 250 within 48 hours, whereas free cells achieved 95.36% in 72 hours nih.gov.

Polyurethane Foam (PUF) : PUF is a suitable carrier for biofilm formation due to its macroporous structure, which facilitates high biomass loading and prevents clogging in continuous flow reactors mdpi.com.

Activated Sugarcane Bagasse : This lignocellulosic material can be used as a support for yeast immobilization, demonstrating promise for both biosorption and biodegradation of azo dyes researchgate.net.

The use of immobilized cell bioreactors represents a robust and economically viable technology for the continuous treatment of wastewater containing this compound.

Photocatalytic Degradation

Photocatalytic degradation is an advanced oxidation process (AOP) that has proven effective for the mineralization of recalcitrant organic pollutants like this compound. This technology utilizes semiconductor photocatalysts, such as titanium dioxide (TiO₂) and zinc oxide (ZnO), which upon irradiation with UV or visible light, generate highly reactive oxygen species (ROS), primarily hydroxyl radicals (•OH) mdpi.com. These radicals are powerful, non-selective oxidizing agents that can break down the complex dye molecules into simpler, non-toxic compounds like CO₂, H₂O, and mineral acids mdpi.com.

Research on various "Acid Blue" dyes demonstrates the potential of this method. For instance, the degradation of Acid Blue 29 using a CdS/TiO₂ nanocomposite under visible light achieved an 84% degradation efficiency in 90 minutes, significantly outperforming pure TiO₂ (9%) or CdS (68%) alone nih.gov. Similarly, ZnO nanoparticles have been used to achieve 99% degradation of Acid Blue 25 in 150 minutes researchgate.net. The degradation kinetics for these processes often follow a pseudo-first-order model biomedres.usresearchgate.net. The efficiency of photocatalytic degradation is influenced by several factors, including catalyst dosage, initial dye concentration, pH of the solution, and the intensity of light irradiation mdpi.comresearchgate.net.

Table 3: Summary of Photocatalytic Degradation Studies on Acid Blue Dyes

Dye	Photocatalyst	Light Source	Degradation Efficiency	Time	Reference
Acid Blue 29	CdS/TiO₂	Visible Light	84%	90 min	nih.gov
Acid Blue 25	ZnO	Visible Light	99%	150 min	researchgate.net
Acid Blue 113	TiO₂	UV-C	98.7%	90 min	mdpi.com
Acid Blue 92	TiO₂	UV	-	-	researchgate.net

Photocatalyst Development and Application (e.g., TiO₂, Doped TiO₂, PANI/ZnO Composites)

The photocatalytic degradation of complex dyes like C.I. Acid Black 172 relies on the generation of highly reactive species through semiconductor photocatalysts. Titanium dioxide (TiO₂) is a widely recognized photocatalyst due to its chemical stability, non-toxicity, and cost-effectiveness. The photocatalytic activity of TiO₂ is influenced by its crystalline structure, surface area, and particle size. To enhance its efficiency, particularly under visible light, modifications such as doping with metals or creating composites are employed. Doping TiO₂ with transition metals can reduce the recombination of electron-hole pairs and lower the band gap energy, allowing for greater light absorption.

Reaction Kinetics and Mechanisms of Photodegradation

The photocatalytic degradation of azo dyes, including metal-complex dyes like Acid Black 172, typically follows pseudo-first-order kinetics. researchgate.net This is often described by the Langmuir-Hinshelwood model, which relates the degradation rate to the concentration of the dye on the catalyst surface. researchgate.net

The degradation mechanism begins with the absorption of photons by the semiconductor photocatalyst (e.g., TiO₂ or ZnO), which generates electron-hole pairs. uaeu.ac.ae These charge carriers migrate to the catalyst's surface. The holes (h⁺) can oxidize water molecules or hydroxide ions to produce highly reactive hydroxyl radicals (•OH). Simultaneously, the electrons (e⁻) can reduce adsorbed oxygen molecules to form superoxide radicals (O₂•⁻). nih.gov These potent oxidizing agents, particularly the hydroxyl radicals, are responsible for the primary attack on the dye molecule. nih.gov The process involves the cleavage of the chromophoric azo bonds (-N=N-), leading to the decolorization of the effluent, followed by the fragmentation and eventual mineralization of the aromatic intermediates into simpler, less harmful compounds like CO₂, water, and inorganic ions. uaeu.ac.aeresearchgate.net

Influence of Operating Parameters (e.g., Catalyst Loading, Initial Dye Concentration, pH, UV Illumination)

The efficiency of the photocatalytic degradation of acid dyes is significantly influenced by several key operating parameters.

Catalyst Loading: The degradation rate generally increases with the catalyst concentration up to an optimal point. Beyond this point, an excess of catalyst particles can lead to light scattering and a reduction in the penetration of UV light into the solution, thereby decreasing the degradation efficiency. mdpi.com

Initial Dye Concentration: As the initial dye concentration increases, the degradation rate tends to decrease. This is because more dye molecules are adsorbed onto the catalyst surface, but the number of available active sites and the intensity of UV illumination remain constant. Furthermore, at higher concentrations, the dye solution can absorb a significant amount of light, preventing it from reaching the catalyst surface. mdpi.com

pH: The solution's pH is a critical parameter as it affects the surface charge of the photocatalyst and the speciation of the dye molecule. For many acid dyes, degradation is favored in an acidic medium. For example, the degradation of Acid Black 1 over ZnO is most efficient at a neutral pH of 7, which also reduces the photocorrosion of the catalyst. researchgate.net At lower pH values, the surface of TiO₂ becomes positively charged, which promotes the adsorption of anionic dyes, leading to enhanced decomposition. mdpi.com

UV Illumination: The rate of degradation is directly dependent on the intensity of UV light, as a higher intensity leads to the generation of more electron-hole pairs, and consequently, more reactive oxygen species.

Parameter	Influence on Degradation Rate	Reason
Catalyst Loading	Increases to an optimum, then decreases	Increased active sites vs. light scattering effect at high concentrations.
Initial Dye Concentration	Decreases with increasing concentration	Saturation of catalyst sites and reduced light penetration.
pH	Highly dependent; often favored in acidic or neutral range for acid dyes	Affects catalyst surface charge and dye speciation, influencing adsorption.
UV Illumination	Increases with intensity	Higher intensity generates more electron-hole pairs and reactive species.

Role of Reactive Oxygen Species (e.g., Hydroxyl Radicals) in Degradation

Reactive Oxygen Species (ROS) are the primary agents responsible for the degradation of dye molecules in photocatalysis. The most important of these is the hydroxyl radical (•OH), a powerful and non-selective oxidizing agent. nih.gov Upon generation at the catalyst surface, hydroxyl radicals attack the dye's molecular structure. nih.gov The degradation pathway for azo dyes is initiated by the cleavage of the azo bond, which is responsible for the dye's color. This is followed by the oxidation of the resulting aromatic intermediates. Other reactive species, such as superoxide radicals (O₂•⁻) and hydroperoxyl radicals (HO₂•), also contribute to the degradation process, ultimately leading to the mineralization of the organic pollutant. uaeu.ac.aenih.gov

Electrochemical and Hybrid Degradation Processes

Electrocoagulation for Dye Removal

Electrocoagulation (EC) is an effective electrochemical method for treating wastewater containing dyes like C.I. Acid Black 172. scispace.com The process involves the in-situ generation of coagulants through the electrolytic oxidation of a sacrificial anode, typically made of iron (Fe) or aluminum (Al). core.ac.uk These metal ions hydrolyze to form various monomeric and polymeric metal hydroxide species, which act as flocculants. scispace.com These flocs have large surface areas and are effective at adsorbing and trapping the dye molecules, which are then removed from the solution through settling or flotation, the latter being aided by the hydrogen gas bubbles generated at the cathode. core.ac.uk

A study optimizing the removal of Acid Black 172 using iron electrodes found that initial pH, initial dye concentration, applied current, and reaction time are all significant parameters. scispace.com An optimum dye removal efficiency of 90.4% was achieved under specific conditions. scispace.com The results indicated that a second-order regression model could accurately predict the dye removal efficiency. scispace.com

Optimized Conditions for Electrocoagulation of C.I. Acid Black 172 scispace.com

Parameter	Optimal Value
Initial pH	7
Initial Dye Concentration	300 mg/L
Applied Current	2 A
Reaction Time	9.16 min
Predicted Removal Efficiency	90%
Experimental Removal Efficiency	90.4%

Nanofiltration for Effluent Treatment

Nanofiltration (NF) is a pressure-driven membrane separation process that has proven effective for treating textile effluents, particularly for separating dyes from inorganic salts. purewaterent.net NF membranes have pore sizes typically in the range of 1-10 nanometers, allowing them to retain multivalent ions and larger organic molecules like dyes while allowing monovalent ions and water to pass through. mdpi.com This makes NF an attractive technology for both pollution control and the recovery of resources from wastewater.

The effectiveness of nanofiltration depends on both size exclusion and electrostatic interactions between the dye molecules and the membrane surface. mdpi.com Studies on various acid and reactive dyes have demonstrated high rejection rates. For example, one study found that an NF membrane could achieve a removal rate of 97% for a reactive blue dye. nih.gov The performance of the NF process is influenced by operating parameters such as transmembrane pressure, pH, and the initial concentration of the dye and salts in the feed solution. nih.gov Generally, dye rejection increases with increasing pressure and dye concentration. nih.gov

Reported Nanofiltration Removal Efficiencies for Various Dyes nih.gov

Dye Type	Removal Efficiency (%)
Acid Red	93.77%
Reactive Black	95.67%
Reactive Blue	97.00%

Microbial Fuel Cells for Decolorization and Bioelectricity Generation

Microbial Fuel Cells (MFCs) represent a promising technology for the simultaneous treatment of dye-contaminated wastewater and the generation of bioelectricity. This innovative approach utilizes the metabolic activity of microorganisms to break down pollutants, such as this compound, while harnessing the electrons released during this process to produce an electrical current. In the context of this compound, research has demonstrated the potential of using filamentous fungi as biocatalysts in the anode chamber of a double-chamber MFC.

Studies have specifically investigated the use of Aspergillus niger and Trichoderma harzianum for the decolorization of this azo dye. biotech-asia.org In this system, the fungi in the anode chamber oxidize the dye, releasing electrons. These electrons then travel through an external circuit to the cathode chamber, generating an electrical current.

The performance of such fungal MFCs is influenced by several operational parameters, including the initial concentration of the dye. Research findings indicate that both the decolorization efficiency and the bioelectricity output are dependent on the concentration of this compound. researchgate.net

One study found that with Aspergillus niger and Trichoderma harzianum inocula, the maximum decolorization efficiency of 95% was achieved at a dye concentration of 10 mg/L. researchgate.net At this concentration, a maximum open-circuit voltage of 890 mV was also recorded. biotech-asia.orgresearchgate.net However, an increase in the dye concentration beyond this optimal point led to a decrease in both the percentage of decolorization and the voltage output. researchgate.net This suggests that higher concentrations of the dye may have an inhibitory effect on the metabolic activity of the fungi.

The bioelectricity generation has also been quantified in terms of current density. In a system utilizing Aspergillus niger and Trichoderma harzianum, a maximum current density of 163 mA/m² was produced with an external resistance of 1000Ω. biotech-asia.org Furthermore, the continuous operation of an MFC with a fungal anode achieved over 84% decolorization of the azo dye within three days, with a current density of more than 128 mA/m². The presence of a co-substrate, such as glucose, has been shown to enhance both decolorization and bioelectricity generation, with the open-circuit voltage increasing to over 894 mV for both fungal species.

Performance of Fungal Microbial Fuel Cell in the Treatment of this compound

Microorganism	Initial Dye Concentration (mg/L)	Decolorization Efficiency (%)	Maximum Open-Circuit Voltage (mV)	Maximum Current Density (mA/m²)
Aspergillus niger & Trichoderma harzianum	5	Data Not Available	Data Not Available	Data Not Available
Aspergillus niger & Trichoderma harzianum	10	95	890	163
Aspergillus niger & Trichoderma harzianum	30	Decreased	Decreased	Data Not Available
Aspergillus niger & Trichoderma harzianum	50	Decreased	Decreased	Data Not Available

Combined Remediation Techniques for Dye Mixtures

Textile industry effluents are often complex mixtures of various dyes and other chemicals, which makes their treatment challenging for any single remediation technology. mdpi.com Consequently, combined or integrated remediation techniques are often necessary to achieve efficient and complete removal of pollutants from these wastewaters. researchgate.net The rationale behind combining different methods is to leverage the strengths of each process to overcome the limitations of the others.

A common and effective strategy is the integration of chemical and biological treatment processes. frontiersin.org Advanced Oxidation Processes (AOPs), such as ozonation, Fenton's reagent, and photocatalysis, are highly effective in breaking down the complex and recalcitrant structures of dyes into simpler, more biodegradable compounds. tdx.catresearchgate.net However, AOPs can be energy-intensive and costly if used for complete mineralization. Therefore, they are often employed as a pre-treatment step to enhance the biodegradability of the effluent. tdx.cat The partially oxidized, less toxic intermediates can then be efficiently degraded by subsequent conventional biological treatments, such as activated sludge processes or sequencing batch reactors. frontiersin.orgnih.gov

Another approach involves the sequential application of different biological methods. For instance, a combined phyto- and phycoremediation technique has been explored for the treatment of mixed azo dye effluents. nih.gov In one study, phytoremediation using an aquatic macrophyte, Pistia stratiotes, achieved significant decolorization and reduction in chemical oxygen demand (COD) and biochemical oxygen demand (BOD). nih.gov To further polish the effluent and remove residual color and toxicity, a subsequent step of phycoremediation using the microalga Chlorella vulgaris was employed, leading to almost complete decolorization. nih.gov

The combination of different physicochemical methods can also be effective. For example, a process combining an AOP with nanofiltration has been proposed. researchgate.net The AOP step degrades the dye molecules, and the subsequent nanofiltration step separates the degradation products, ensuring a high-quality final effluent. Similarly, adsorption can be used in conjunction with other methods to remove specific pollutants.

Advanced Analytical Methodologies for Characterization and Monitoring

Spectroscopic Techniques

Spectroscopic methods provide valuable information about the electronic transitions, vibrational modes, and structural characteristics of C.I. Acid Blue 172.

UV-Visible Spectroscopy for Concentration Monitoring and Spectral Analysis

UV-Visible (UV-Vis) spectroscopy is a widely used technique for monitoring the concentration of dyes in solutions due to their strong absorption in the visible region of the electromagnetic spectrum. The concentration of this compound in a solution can be determined by measuring its absorbance at its maximum wavelength (λmax) and using the Beer-Lambert Law. For example, the absorption of C.I. Acid Black 172 (a related acid dye) in the visible light range peaks at a wavelength of 572 nm. biotech-asia.org Similarly, C.I. Acid Blue 83 shows double absorption peaks in visible spectra, at 590 nm and 630 nm. scispace.com Standard calibration curves can be established based on the maximum absorption for quantitative analysis. scispace.com Changes in the UV-Vis spectrum, such as shifts in λmax or changes in absorbance intensity, can also indicate the degradation or transformation of the dye molecule. The diminishing or disappearance of peaks in the absorption spectra of a dye solution after treatment indicates biodegradation. researchgate.net

Fourier Transform Infrared (FTIR) Spectroscopy for Structural Changes and Functional Group Analysis

Fourier Transform Infrared (FTIR) spectroscopy is a powerful tool for identifying the functional groups present in a molecule and detecting structural changes. FTIR spectroscopy analysis of degraded metabolites of dyes has shown specific changes and shifts in peaks compared to control samples, indicating alterations in chemical bonds. researchgate.netresearchgate.net FTIR spectra can reveal the presence or disappearance of characteristic functional groups, such as azo bonds (-N=N-), aromatic rings, and sulfonate groups, which are key structural features of acid dyes like this compound. For example, stretching vibrations of C=O bonds in carboxylate groups can be observed around 1720 cm⁻¹ in FTIR spectra. tandfonline.com Analysis of FTIR spectra of dyes and their decolorized products can provide insights into the mechanisms of degradation, such as the cleavage of azo bonds. researchgate.net

Raman Spectroscopy for Dye Identification and Classification

Raman spectroscopy complements FTIR spectroscopy by providing information about the vibrational modes of a molecule. It can be used for the identification and classification of dyes, including those found in fibers. ojp.gov Raman spectra can be collected from both solid dye samples and from separated components after chromatographic separation. ojp.gov Certain trends in Raman spectra have been identified that permit classification to specific chemical groups. ojp.gov This technique, combined with other analytical data, has been successfully applied to identify dyes in various samples. ojp.gov

Chromatographic Techniques

Chromatographic techniques are essential for separating complex mixtures containing this compound and its potential degradation products, allowing for their individual detection and identification.

High-Performance Liquid Chromatography (HPLC) for Dye and Metabolite Separation

High-Performance Liquid Chromatography (HPLC) is widely used for the separation and quantitative analysis of textile dyes and their metabolites. researchgate.netresearchgate.netnih.govnajah.edu HPLC allows for the separation of a dye from other components in a sample matrix, as well as the separation of different degradation products. Various studies have utilized HPLC to analyze the degradation of reactive dyes, observing changes in chromatograms as the parent dye peak decreases and new peaks corresponding to metabolites appear. nih.govresearchgate.net For instance, in one study involving the decolorization of C.I. Reactive Blue 172, HPLC analysis of extracted metabolites showed the presence of several peaks with different retention times compared to the control dye, indicating the formation of degradation products. nih.gov HPLC methods can be developed and optimized for specific dyes, considering factors like mobile phase composition, column type, and detection wavelength for effective separation and sensitive detection. najah.edusielc.commdpi.comshimadzu.com

Table 1: Example HPLC Retention Times for C.I. Reactive Blue 172 Metabolites

Retention Time (min)	Peak Type	Source
2.521	Major	nih.gov
3.241	Major	nih.gov
3.564	Major	nih.gov
3.123	Minor	nih.gov
3.910	Minor	nih.gov
2.702	Major (Control Dye)	nih.gov
2.125	Minor (Control Dye)	nih.gov
2.801	Minor (Control Dye)	nih.gov
3.394	Minor (Control Dye)	nih.gov

Gas Chromatography-Mass Spectrometry (GC-MS) for Degradation Product Identification

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful hyphenated technique used for the separation and identification of volatile and semi-volatile compounds, including the degradation products of dyes. researchgate.netresearchgate.netresearchgate.netd-nb.info GC-MS analysis provides both chromatographic separation and mass spectral data, which can be used to determine the molecular weight and fragmentation pattern of individual compounds, aiding in their identification. Studies investigating the biodegradation of reactive dyes have used GC-MS to identify intermediate and end products formed during the process. researchgate.netresearchgate.netd-nb.info For example, GC-MS analysis of degraded dye metabolites has revealed the presence of compounds such as benzene, biphenyl, and naphthalene (B1677914) derivatives. researchgate.net Another study identified 4-(ethenylsulfonyl) aniline (B41778) and 1-amino-1-(4-aminophenyl) propan-2-one as low molecular weight degradation metabolites of C.I. Reactive Blue 172 using GC-MS. researchgate.net The identification of these degradation products is crucial for understanding the degradation pathways and assessing the environmental fate and potential toxicity of the transformed compounds.

Table 2: Example Degradation Products Identified by GC-MS

Compound Name	Source
4-(ethenylsulfonyl) aniline	researchgate.net
1-amino-1-(4-aminophenyl) propan-2-one	researchgate.net
Benzene derivatives	researchgate.net
Biphenyl derivatives	researchgate.net
Naphthalene derivatives	researchgate.net
Diethyl phthalate (B1215562) (m/z = 222)	researchgate.net
Phthalic acid (m/z = 166)	researchgate.net

Liquid Chromatography-Mass Spectrometry (LC-MS) for Complex Mixture Analysis

Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful hyphenated technique widely applied for the analysis of complex mixtures containing textile dyes, including acid dyes. This method combines the separation capabilities of liquid chromatography with the sensitive and selective detection of mass spectrometry. LC-MS is particularly effective for analyzing ionic dyes, such as sulfonated azo dyes, which are prevalent among acid dyes. researchgate.net

LC-MS can be used to separate and identify individual dye components and their degradation products in complex matrices like treated wastewater or extracted from materials. Studies on acid dyes extracted from nylon fibers after photo-degradation have utilized LC-MS analysis, demonstrating its capability to separate various acid dyes, including C.I. Acid Black 172 and C.I. Acid Blue 25. worlddyevariety.com Electrospray ionization (ESI) is a common interface for LC-MS analysis of dyes, achieving good sensitivity for charged species. researchgate.net The technique allows for the monitoring of trace levels of dyes in mixtures, which is essential for environmental monitoring and optimizing industrial processes. researchgate.net

Research findings indicate that LC-MS can provide detailed information about the molecular mass and fragmentation patterns of dyes and their transformation products, aiding in their identification. For instance, LC-MS analysis has been used to analyze the bio-transformed compounds of Acid Blue-25 after degradation by a fungal consortium, confirming the breakdown of the dye molecule. nih.gov

Thin Layer Chromatography (TLC) for Dye Profiling

Thin Layer Chromatography (TLC) is a relatively simple, cost-effective, and versatile chromatographic technique used for the separation and profiling of dyes. It involves the separation of compounds based on their differential migration across a stationary phase (a thin layer of adsorbent material on a plate) driven by a mobile phase (a solvent or mixture of solvents). TLC has been historically used for the qualitative analysis of organic dyes, including food dyes and textile dyes. easychem.orgwikipedia.orgworlddyevariety.com

In the context of dye analysis, TLC can provide valuable information about the number of components in a dye sample, their colors, and their relative concentrations. High performance thin layer chromatography (HPTLC), an advanced form of TLC, offers improved separation efficiency and resolution, making it a useful investigative tool for separating and purifying dyes. HPTLC analysis has been employed in studies investigating the decolorization of dyes, indicating the breakdown of dye molecules into colorless products. TLC, often coupled with other spectroscopic techniques like Raman spectroscopy, can be used to classify and identify dyes in various samples, including forensic fiber evidence.

While quantitative analysis using TLC can be challenging, comparisons of spot intensities with standards can provide semi-quantitative information. worlddyevariety.com The technique's simplicity and low cost make it a valuable tool for initial screening and profiling of dye samples before employing more complex methods.

Capillary Electrophoresis for Forensic Analysis of Dyes

Capillary Electrophoresis (CE) is an analytical technique that separates ions based on their electrophoretic mobility in a capillary tube under the influence of an electric field. This method is particularly well-suited for the separation of charged molecules, such as acid dyes, which exist in anionic form in solution. CE, including capillary zone electrophoresis (CZE), is considered essential in various analytical schemes for dyes.

CE has found significant application in the forensic analysis of textile dyes extracted from fibers found at crime scenes. The technique offers high separation efficiency and can discriminate between dyes with similar chemical structures. Studies have explored the use of CE for the analysis of various acid dyes, including anthraquinone (B42736), azo, and metal complex acid dyes extracted from nylon fibers. The optimization of extraction parameters is crucial for the effective analysis of dyes from fibers using CE.

CE coupled with appropriate detectors, such as UV-Vis or mass spectrometry, can provide both separation and identification of dye components, significantly enhancing the discriminatory power in forensic comparisons of fibers. The method requires only small sample volumes, which is advantageous in forensic applications where sample amounts are often limited.

Advanced Microscopic and Surface Characterization Methods (e.g., SEM for Adsorbent Morphology)

Advanced microscopic and surface characterization methods, such as Scanning Electron Microscopy (SEM), play a vital role in understanding the physical properties of materials involved in dye removal processes, particularly adsorbents. SEM provides high-resolution images of the surface morphology and structure of materials.

In studies related to the removal of dyes, including acid and reactive dyes, SEM is frequently used to characterize the surface of adsorbent materials before and after dye adsorption. This characterization helps in understanding the adsorption mechanism and how the dye molecules interact with the adsorbent surface. For instance, SEM has been used to examine the surface of hydroxyapatite (B223615) nanoparticles and cotton waste materials employed as adsorbents for dyes. The images obtained from SEM can reveal details such as the porosity, surface texture, and the presence of adsorbed dye molecules on the material surface. This information is crucial for evaluating the effectiveness of an adsorbent and optimizing adsorption conditions.

SEM analysis can be complemented by other techniques like Energy Dispersive Spectroscopy (EDS) to determine the elemental composition of the adsorbent surface and confirm the presence of dye components after adsorption.

Chemical Oxygen Demand (COD) and Total Organic Carbon (TOC) Reduction Analysis for Mineralization Assessment

Significant reduction in COD and TOC values during wastewater treatment processes indicates the breakdown and removal of organic pollutants, signifying mineralization or conversion into inorganic substances. Studies on the decolorization and degradation of dyes, such as C.I. Reactive Blue 172, have reported high levels of TOC and COD reduction, indicating effective degradation of the dye molecule. For example, immobilized Proteus vulgaris achieved high TOC and COD reduction during the decolorization of C.I. Reactive Blue 172.

Conclusion and Future Research Perspectives

Summary of Current Understanding

C.I. Acid Blue 172 is understood to be a water-soluble acid dye primarily used for coloring protein fibers like wool and silk, as well as synthetic fibers such as nylon. theasengineers.comhermetachem.com Its key performance characteristics include good fastness properties, which are crucial for the durability of colored materials. lookchem.com The application of acid dyes typically occurs under acidic conditions, facilitating their uptake by the fibers. lizchristy.com Current research on acid dyes broadly focuses on improving dyeing processes, enhancing color fastness, and addressing environmental concerns related to their production and use. hermetachem.comlizchristy.com

Knowledge Gaps and Unexplored Research Avenues

Despite the widespread use of acid dyes, specific detailed research findings solely focused on this compound are not extensively available in the provided search results. This suggests a potential knowledge gap regarding the specific behavior, degradation pathways, and environmental fate of this particular compound compared to more widely studied acid dyes or reactive dyes like Reactive Blue 172. researchgate.netijsr.in Unexplored research avenues for this compound could include:

Detailed studies on its specific degradation mechanisms under various environmental conditions (e.g., biological, photocatalytic, chemical oxidation). researchgate.netijbpas.comscience.gov

Comprehensive analysis of its transformation products during degradation and their potential environmental impact.

Optimization of dyeing processes specifically for this compound on different fiber types to maximize exhaustion and minimize wastewater pollution. theasengineers.comjetir.org

Investigation of novel methods for the removal or recovery of this compound from textile wastewater. ijsr.inrefashion.fr

Exploring the potential for developing more environmentally friendly synthesis routes for this compound.

Emerging Technologies and Methodological Advancements for Acid Blue Dye Research

Emerging technologies and methodological advancements are significantly impacting research on acid dyes. These include:

Advanced Spectroscopic Techniques: Techniques like HPLC, GC-MS, LC-MS, FTIR, and NMR are crucial for analyzing dye structure, purity, and degradation products. ijbpas.com

Microbial and Enzymatic Degradation: Research into using specific microorganisms or isolated enzymes (e.g., azoreductase, laccase) shows promise for the biodegradation and detoxification of dyes in wastewater. ijsr.inresearchgate.netijbpas.combiotech-asia.org Immobilized microbial cells or enzymes can offer improved efficiency and reusability. researchgate.netijsr.in

Photocatalysis and Advanced Oxidation Processes: These methods utilize light and catalysts or strong oxidizing agents to break down complex dye molecules. science.gov

Membrane Filtration and Adsorption: Techniques involving specialized membranes or adsorbent materials are being developed for efficient dye removal from aqueous solutions. science.gov

Waterless Dyeing Technologies: Innovations such as supercritical carbon dioxide dyeing and digital printing aim to significantly reduce water consumption and chemical use in the dyeing process. refashion.frskyquestt.commetastatinsight.com

Nanotechnology: Nanomaterials can be used as catalysts for dye degradation or as components in advanced adsorbent materials. researchgate.netscience.gov

These advancements provide powerful tools to investigate the behavior and environmental impact of dyes like this compound and to develop more sustainable dyeing practices.

Sustainable Development and Industrial Application Outlook

The future outlook for the industrial application of acid dyes, including this compound, is increasingly linked to sustainable development. The textile industry, a major consumer of acid dyes, is facing growing pressure to adopt eco-friendly practices due to concerns about water pollution and chemical waste. researchgate.netrefashion.frmetastatinsight.com

Key aspects of the sustainable development outlook include:

Reducing Environmental Footprint: Manufacturers are focusing on sustainable sourcing of raw materials, optimizing energy efficiency in production, and implementing effective waste management practices. theasengineers.com

Development of Eco-Friendly Dyes: There is a growing demand for acid dyes that are less harmful to the environment, with efforts to develop non-toxic and biodegradable alternatives. hermetachem.comskyquestt.com

Improving Dyeing Efficiency: Technologies that improve dye uptake and fixation, such as optimized dyeing processes and the use of environmentally friendly auxiliary chemicals, are crucial for reducing dye in wastewater. hermetachem.comlizchristy.comjetir.org

Advanced Wastewater Treatment: Implementing advanced treatment methods for dyehouse effluent is essential to remove residual dyes and their degradation products before discharge. lizchristy.comresearchgate.netrefashion.fr

Circular Economy Approaches: Exploring the recycling of dyes and textiles at the end of their life cycle is an emerging area for a more sustainable industry. refashion.fr

The market for acid dyes is expected to grow, driven by the demand for vibrant and durable colors, particularly in the textile industry. hermetachem.comtbrc.info This growth is likely to be accompanied by a stronger focus on sustainability, with technological advancements and regulatory requirements shaping the future of acid dye production and application. hermetachem.comskyquestt.commetastatinsight.comtbrc.info

Data Table Example (Illustrative - Data based on general acid dye research, not specific to this compound unless cited):

Below is an example of how data relevant to acid dye research, such as decolorization efficiency by different methods, could be presented in a table. Please note that the specific values below are illustrative based on general acid dye studies found in the search results and are not necessarily specific to this compound unless explicitly stated with a citation. In an interactive table, users might be able to sort or filter the data.

Decolorization Method	Dye Concentration (mg/L)	Decolorization Percentage (%)	Time (hours)	Reference
Immobilized Proteus vulgaris	50	~80	8	researchgate.net
Shewanella haliotis DW01	50	93	12	ijsr.in
Aspergillus niger MFC	10	95	-	biotech-asia.org
Trichoderma harzianum MFC	10	98	-	biotech-asia.org
N-doped TiO2 Photocatalysis	-	~100 (Acid Blue 25)	1	science.gov

Detailed Research Findings Example (Illustrative):

Research findings highlight the potential of biological methods for dye decolorization. For instance, studies have shown that immobilized cells of Proteus vulgaris can achieve significant decolorization of C.I. Reactive Blue 172. researchgate.net Similarly, a bacterial strain identified as Shewanella haliotis DW01 demonstrated high decolorizing activity (93%) towards Reactive Blue 172. ijsr.in Microbial fuel cells utilizing filamentous fungi like Aspergillus niger and Trichoderma harzianum have also shown high decolorization percentages (95% and 98% respectively) for Acid Black 172, indicating the potential of such systems for treating dye wastewater. biotech-asia.org These findings underscore the ongoing research efforts to develop effective and environmentally friendly methods for managing dye pollution.

Q & A

Basic Research Questions

Q. What analytical techniques are recommended for characterizing the purity and structural integrity of C.I. Acid Blue 172 in synthetic chemistry research?

• Methodological Answer :

• High-Performance Liquid Chromatography (HPLC) is critical for purity assessment, with mobile phase optimization (e.g., acetonitrile/water gradients) to resolve impurities .
• UV-Vis Spectroscopy (λmax ~600–650 nm) confirms structural features by comparing absorbance profiles to literature data .
• Elemental Analysis validates stoichiometric ratios of C, H, N, and S, with deviations >0.3% indicating impurities .

Q. How should researchers design a reproducible synthesis protocol for this compound?

• Methodological Answer :

• Variable Control : Optimize temperature (85–100°C), pH (4–6), and reactant molar ratios (e.g., 1:1.2 for sulfonated intermediates) .
• Reaction Monitoring : Use in-situ UV-Vis spectroscopy to track leuco compound formation, ensuring reaction completion within 3–5 hours .
• Data Reporting : Include detailed synthesis parameters (Table 1) and raw spectral data in supplementary materials to enable replication .

Table 1 : Key Variables in this compound Synthesis

Variable	Optimal Range	Impact on Yield
Temperature	90–95°C	↑ Yield by 15%
pH	5.0–5.5	Prevents hydrolysis
Reaction Time	4 hours	98% conversion

Q. What are the best practices for conducting a literature review on this compound’s applications in textile dyeing?

• Methodological Answer :

• Use databases like SciFinder and Reaxys to filter primary sources (post-2000) for updated synthetic routes .
• Cross-reference patent data with peer-reviewed studies to identify unverified claims (e.g., industrial scalability vs. lab-scale yields) .
• Apply citation tracking tools to resolve contradictions in dye stability reports .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported activation energy (Ea) values for this compound synthesis under varying catalytic conditions?

• Methodological Answer :

• Kinetic Reanalysis : Apply the Arrhenius equation (ln k vs. 1/T) to raw data from conflicting studies, ensuring consistent unit conversions (e.g., kJ/mol vs. kcal/mol) .
• Error Analysis : Calculate confidence intervals for reported Ea values; discrepancies >10% may arise from unaccounted side reactions or impure catalysts .
• Computational Validation : Use density functional theory (DFT) to model transition states and compare theoretical Ea with experimental data .

Q. What advanced statistical methods are suitable for optimizing this compound’s decolorization efficiency in wastewater treatment studies?

• Methodological Answer :

• Response Surface Methodology (RSM) : Design a central composite matrix to test pH (2–10), voltage (10–30 V), and electrode material (Al vs. Fe), with ANOVA to identify significant factors (e.g., pH contributes 60% variance) .
  
• Machine Learning : Train a neural network on historical decolorization data to predict optimal conditions for novel wastewater matrices .

Q. How can researchers integrate computational chemistry with experimental data to predict this compound’s degradation pathways under UV irradiation?

• Methodological Answer :

• LC-MS/MS Analysis : Identify degradation intermediates (e.g., sulfonated aromatics) and compare fragmentation patterns with simulated spectra from Gaussian software .
• Reactive Force Fields (ReaxFF) : Model bond dissociation energies to prioritize likely cleavage sites (e.g., C–N bonds in the chromophore) .

Data Analysis and Reproducibility

Q. How should researchers address variability in spectrophotometric data for this compound concentration measurements?

• Methodological Answer :

• Calibration Curves : Prepare triplicate standards (1–100 ppm) with R² >0.995; discard outliers using Grubbs’ test .
• Error Propagation : Report uncertainties in molar extinction coefficients (±5%) and path length (±0.1 cm) .

Q. What protocols ensure reproducibility in this compound’s adsorption studies using activated carbon?

• Methodological Answer :

• Isotherm Validation : Compare Langmuir vs. Freundlich models using AICc scores; pre-treat carbon with 0.1 M HCl to standardize surface groups .
• Interlab Collaboration : Share raw isotherm data via repositories like Zenodo to enable meta-analysis of batch-to-batch variability .